[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]methanamine

• IUPAC Name: (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine
• InChI: InChI=1S/C9H14N4/c10-7-8-3-4-11-9(12-8)13-5-1-2-6-13/h3-4H,1-2,5-7,10H2
• InChI Key: DMZOQRUBOAQWEH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)CN
• Molecular Formula: C9H14N4
• DSSTOX Substance ID: DTXSID101267955
• Molecular Weight: 178.23 g/mol
• CAS No.: 944902-04-9

Description

“[2-(Pyrrolidin-1-yl)pyrimidin-4-yl]methanamine” is a compound that belongs to the class of organic compounds known as phenylpiperidines. These are compounds containing a phenylpiperidine skeleton, which consists of a piperidine bound to a phenyl group.

Synthesis Analysis

A method was developed for the synthesis of 2-(pyrrolidin-1-yl)pyrimidines and 2-[(4,4-diarylbutyl)amino]pyrimidines by reactions of (hetero)aromatic C-nucleophiles with N-(4,4-diethoxybutyl)pyrimidin-2-amine in the presence of trifluoroacetic acid. The structures of the obtained products were confirmed by methods of IR spectroscopy, 1H and 13C NMR spectroscopy, and X-ray structural analysis.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H14N4/c10-7-8-11-4-3-9(12-8)13-5-1-2-6-13/h3-4H,1-2,5-7,10H2.

Chemical Reactions Analysis

The reaction of 6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4(3H)-one with methyl chloroacetate, followed by hydrazinolysis, gave 2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetohydrazide.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 178.24. It is a solid substance.

Scientific Research Applications

Bone Disorders Treatment

A high-throughput screening identified a compound with a 2-aminopyrimidine template, targeting the Wnt beta-catenin cellular messaging system for bone disorder treatments. The compound exhibited a dose-dependent increase in trabecular bone formation rate in rats, demonstrating its potential for treating osteoporosis and other bone-related conditions (Pelletier et al., 2009).

Anticonvulsant Agents

Novel Schiff bases of 3-aminomethyl pyridine were synthesized and screened for anticonvulsant activity. Several compounds displayed significant seizure protection, highlighting their potential as anticonvulsant agents (Pandey & Srivastava, 2011).

Catalysis

Unsymmetrical NCN′ pincer palladacycles derived from 1-(3-(Pyridin-2-yl)phenyl)methanamine were synthesized and demonstrated good activity and selectivity in catalytic applications, suggesting their utility in various synthetic and industrial processes (Roffe et al., 2016).

Peptide Conformation Stabilization

A tetrahydro-4 H-(pyrrolo[3,4- d]isoxazol-3-yl)methanamine scaffold was designed to stabilize parallel turn conformations in peptides, indicating its usefulness in designing bioactive peptides and understanding protein folding mechanisms (Bucci et al., 2018).

Anticancer Activity

Palladium (Pd)II and platinum (Pt)II complexes derived from Schiff base ligands showed significant anticancer activity against various human cancerous cell lines, underscoring their potential in developing new cancer therapies (Mbugua et al., 2020).

Mechanism of Action

Target of Action

The primary targets of [2-(Pyrrolidin-1-yl)pyrimidin-4-yl]methanamine are a variety of enzymes and receptors. These include the vanilloid receptor 1 , the insulin-like growth factor 1 receptor , phosphodiesterase type 5 , isocitrate dehydrogenase 1 , endothelin-converting enzyme 1 , and vascular adhesion protein 1 . These targets play crucial roles in various biological processes, including pain perception, growth factor signaling, cyclic nucleotide signaling, energy metabolism, vasoconstriction, and leukocyte trafficking .

Mode of Action

This compound interacts with its targets by acting as an antagonist or inhibitor . This means it binds to these targets and blocks their normal function, leading to changes in the downstream signaling pathways .

Biochemical Pathways

The compound affects several biochemical pathways due to its wide range of targets. For instance, it can influence the cyclic nucleotide signaling pathway by inhibiting phosphodiesterase type 5 . It can also affect the insulin-like growth factor signaling pathway by modulating the insulin-like growth factor 1 receptor . Additionally, it can impact the energy metabolism pathway by inhibiting isocitrate dehydrogenase 1 .

Result of Action

The molecular and cellular effects of this compound’s action include antioxidative and antibacterial properties . It also affects the cell cycle . In addition, a pyrrolidin-1-yl derivative exhibited strong antiproliferative activities against four cancer cell lines .